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Compound of Interest

Compound Name: Methyl 5-methoxypent-4-enoate

Cat. No.: B129536

For Immediate Reference: Essential Safety and Handling Protocols

This document provides crucial safety and logistical information for the handling and disposal
of Methyl 5-methoxypent-4-enoate (CAS No. 143538-29-8). Designed for researchers,
scientists, and drug development professionals, this guide outlines the necessary personal
protective equipment (PPE), operational procedures, and disposal plans to ensure a safe
laboratory environment.

Summary of Physicochemical and Hazard Data

Due to the limited availability of a specific Safety Data Sheet (SDS) for Methyl 5-
methoxypent-4-enoate, the following table includes data for the compound where available,
alongside information for structurally similar compounds: ethyl vinyl ether (representing the
vinyl ether moiety) and methyl crotonate (representing the unsaturated methyl ester moiety).
These analogs provide context for anticipating the hazards of the target compound.
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Methyl 5-

Ethyl Vinyl Ether

Methyl Crotonate

Property methoxypent-4-
(Analog) (Analog)
enoate
Molecular Formula C7H1203][1] CaHsO[2][3] CsHsO2[4]
Molecular Weight 144.17 g/mol [1] 72.11 g/mol [3] 100.12 g/mol [4]
N , ~180-200 °C
Boiling Point ) 33 °CJ3] 118-120 °C[4]
(estimated)[1]
Flash Point Not available <-45 °C (-50 °F)[2][5] 4.4 °C (40 °F)[4]
Vapor Pressure Not available 439 mmHg at 20 °C 15.5 mmHg at 25 °C
o ) LD50 (oral, rat) > 4 )
Toxicity Not available Not available
g/kg[3]
N Highly flammable,
Flammability

Key Hazards

(inferred), eye, skin,
and respiratory

irritation (inferred).

forms explosive
peroxides, may
polymerize violently,
irritant.[6]

Flammable, irritant.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment for handling Methyl 5-methoxypent-4-enoate.
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. Specifications and
Body Part Required PPE
Remarks

Use chemical splash goggles
that meet ANSI Z87.1
Safety Goggles and Face standards. A face shield should
Eyes/Face .
Shield be worn over goggles when
there is a significant risk of

splashing.

Nitrile or neoprene gloves are
recommended. Ensure gloves

Hands Chemical-Resistant Gloves are regularly inspected for
signs of degradation or

perforation.

A flame-resistant lab coat is

advised due to the inferred
Body Laboratory Coat N )

flammability. Ensure the coat is

fully buttoned.

All handling of Methyl 5-
methoxypent-4-enoate should
be conducted in a certified
chemical fume hood to avoid
Respiratory Fume Hood or Respirator |nhala.t|on of vaPors. fafume
hood is not available or
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

Leather or chemical-resistant
Feet Closed-Toe Shoes o
material is recommended.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for the safe handling of Methyl 5-
methoxypent-4-enoate. The following diagram outlines the procedural steps from preparation
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to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Methyl 5-methoxypent-4-enoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129536#personal-protective-equipment-for-handling-
methyl-5-methoxypent-4-enoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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